Cas no 1055421-74-3 (4-(Cinnamyloxy)-3-methoxybenzaldehyde)

• Product Name: 4-(Cinnamyloxy)-3-methoxybenzaldehyde
• CAS No: 1055421-74-3
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• MDL: MFCD03946362
• CID: 4679108
• Update Time: 2025-06-14

4-(Cinnamyloxy)-3-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Cinnamyloxy)-3-methoxybenzaldehyde
• 3-methoxy-4-(3-phenylprop-2-enoxy)benzaldehyde

• MDL： MFCD03946362
• Inchi： 1S/C17H16O3/c1-19-17-12-15(13-18)9-10-16(17)20-11-5-8-14-6-3-2-4-7-14/h2-10,12-13H,11H2,1H3
• InChI Key： JYXQHLPIQXZKGE-UHFFFAOYSA-N
• SMILES： O(CC=CC1C=CC=CC=1)C1C=CC(C=O)=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 307
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-(Cinnamyloxy)-3-methoxybenzaldehyde

Comprehensive Overview of 4-(Cinnamyloxy)-3-methoxybenzaldehyde (CAS No. 1055421-74-3)

4-(Cinnamyloxy)-3-methoxybenzaldehyde, with the CAS number 1055421-74-3, is a specialized organic compound that has garnered significant attention in the fields of fragrance synthesis, pharmaceutical intermediates, and fine chemicals. This aromatic aldehyde is characterized by its unique molecular structure, combining a cinnamyloxy group with a methoxybenzaldehyde core, which contributes to its versatile applications. Researchers and industry professionals often search for terms like "4-(Cinnamyloxy)-3-methoxybenzaldehyde uses", "CAS 1055421-74-3 synthesis", and "cinnamyloxy benzaldehyde derivatives" to explore its potential.

The compound's structural features make it a valuable building block in organic chemistry. Its aldehyde functional group allows for further chemical modifications, enabling the creation of more complex molecules. In recent years, the demand for sustainable and bio-based chemicals has risen, and 4-(Cinnamyloxy)-3-methoxybenzaldehyde fits into this trend due to its potential derivation from natural sources like cinnamon or other plant-based precursors. Searches for "green synthesis of aromatic aldehydes" and "natural-derived fragrance compounds" reflect this growing interest.

In the fragrance industry, 4-(Cinnamyloxy)-3-methoxybenzaldehyde is prized for its warm, spicy, and slightly floral notes, making it a popular choice for perfumes and cosmetic formulations. Its molecular stability and compatibility with other fragrance ingredients are often highlighted in queries such as "benzaldehyde derivatives in perfumery" and "long-lasting fragrance compounds". Additionally, its potential as a flavor enhancer in food science has been explored, though regulatory approvals vary by region.

From a pharmaceutical perspective, this compound has been investigated as an intermediate in the synthesis of bioactive molecules. Its methoxy and cinnamyloxy groups are known to interact with biological targets, prompting searches like "pharmacological applications of methoxybenzaldehyde" and "cinnamyl ethers in drug development". While not a drug itself, its role in medicinal chemistry research underscores its importance.

The synthesis of 4-(Cinnamyloxy)-3-methoxybenzaldehyde typically involves multi-step organic reactions, including etherification and oxidation processes. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been explored to improve yield and efficiency, as seen in searches for "optimized synthesis of CAS 1055421-74-3". Analytical methods like HPLC and NMR are critical for quality control, ensuring the compound meets industry standards.

Environmental and safety considerations are also key topics. While 4-(Cinnamyloxy)-3-methoxybenzaldehyde is not classified as hazardous under standard regulations, proper handling protocols are essential. Queries such as "biodegradability of aromatic aldehydes" and "safe storage of benzaldehyde derivatives" reflect user concerns. The compound's low toxicity profile and biocompatibility further enhance its appeal for various applications.

In summary, 4-(Cinnamyloxy)-3-methoxybenzaldehyde (CAS No. 1055421-74-3) is a multifaceted compound with significant relevance in fragrance, pharmaceutical, and chemical industries. Its unique structure, combined with growing interest in sustainable chemistry and bioactive intermediates, ensures its continued importance. As research advances, new applications and optimized synthesis methods will likely emerge, further solidifying its role in modern science and industry.